Cas no 1804847-58-2 (Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate)

• Product Name: Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate
• CAS No: 1804847-58-2
• MF: C₁₂H₁₀BrF₂NO₃
• MW: 334.113509654999
• CID: 4948159
• Update Time: 2025-06-12

Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate

• Inchi： 1S/C12H10BrF2NO3/c1-2-18-11(17)8-3-7(5-13)4-10(9(8)6-16)19-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： CPKOPLPDIDOXCH-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C#N)C(C(=O)OCC)=C1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate

Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate (CAS No. 1804847-58-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate, identified by its CAS number 1804847-58-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a bromomethyl group and a cyano substituent, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>difluoromethoxy moiety in Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate contributes to its enhanced metabolic stability and binding affinity to biological targets. This characteristic is particularly relevant in the design of drugs that require prolonged half-life and high specificity. Recent studies have highlighted the compound's potential in the development of inhibitors for enzymes involved in pain signaling and neuroinflammation. For instance, researchers have demonstrated that derivatives of this compound exhibit promising activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin pathway responsible for inflammation and pain.

In addition to its role in pain management, Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate has been explored in the synthesis of compounds with antiviral properties. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse functionalization, enabling the creation of molecules with targeted interactions against viral proteases and polymerases. A notable study published in a leading pharmaceutical journal reported the successful synthesis of several analogs derived from this intermediate, which showed significant inhibitory effects against herpes simplex virus (HSV) replication. The< strong>bromomethyl group, in particular, was found to be essential for optimizing binding affinity and efficacy.

The< strong>cyano group in Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate also plays a critical role in modulating the pharmacokinetic properties of derived compounds. Studies have shown that cyano-substituted aromatic compounds often exhibit improved solubility and bioavailability, which are crucial factors for drug development. This property has been leveraged in the design of novel antitumor agents, where derivatives of this intermediate have demonstrated potent activity against various cancer cell lines. The< strong>difluoromethoxy group further enhances these properties by increasing lipophilicity while maintaining metabolic stability, making it an attractive feature for oral administration.

The versatility of Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate is further underscored by its utility in synthesizing heterocyclic compounds, which are widely prevalent in biologically active molecules. Researchers have utilized this intermediate to construct complex scaffolds featuring fused rings and multiple substituents, which mimic natural products and known drugs. One such application involves the preparation of quinoline derivatives known for their antimicrobial and anticancer activities. The< strong>bromomethyl group facilitates nucleophilic substitution reactions, allowing for the introduction of diverse functional groups while maintaining structural integrity.

In conclusion, Ethyl 5-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate represents a significant advancement in pharmaceutical chemistry as a multifunctional intermediate. Its unique structural attributes enable the synthesis of a wide range of biologically active compounds with applications spanning neurological disorders, antiviral therapies, and oncology. The ongoing research into derivatives of this compound continues to uncover new possibilities for drug development, highlighting its importance as a cornerstone in modern medicinal chemistry.